Cas no 78864-00-3 (2-(3-methylpiperidin-1-yl)phenol)

• Product Name: 2-(3-methylpiperidin-1-yl)phenol
• CAS No: 78864-00-3
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• CID: 553594
• PubChem ID: 2795395
• Update Time: 2025-04-19

2-(3-methylpiperidin-1-yl)phenol Chemical and Physical Properties

Names and Identifiers

• Phenol,2-(3-methyl-1-piperidinyl)-
• 1-(2-HYDROXYPHENYL)-3-METHYLPIPERIDINE
• 2-(3-methylpiperidin-1-yl)phenol
• 2-(3-METHYLPIPERIDINO)PHENOL
• AC1Q2R52
• AC1Q2R53
• AG-H-16222
• CTK5E6175
• MolPort-001-766-586
• SB42704
• EN300-71542
• MFCD00053833
• 78864-00-3
• CS-0258832
• AKOS022643800
• DTXSID90383652
• Z1069568402

• Inchi： 1S/C12H17NO/c1-10-5-4-8-13(9-10)11-6-2-3-7-12(11)14/h2-3,6-7,10,14H,4-5,8-9H2,1H3
• InChI Key： JOVKPTWSFHQPKT-UHFFFAOYSA-N
• SMILES： OC1C=CC=CC=1N1CCCC(C)C1

Computed Properties

• Exact Mass: 191.131014166g/mol
• Monoisotopic Mass: 191.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 23.5Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: 44-46 °C
• Boiling Point: 303.8±25.0 °C at 760 mmHg
• Flash Point: 141.7±21.8 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

2-(3-methylpiperidin-1-yl)phenol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)